1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone
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Description
1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C24H20ClN3O2S and its molecular weight is 449.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on this compound often involves its synthesis and evaluation in the context of creating novel heterocyclic compounds with potential therapeutic applications. For example, studies have explored the synthesis of related compounds with anti-tubercular activity against Mycobacterium tuberculosis, highlighting efficient methodologies for synthesizing substituted quinazoline derivatives with significant biological activities (Maurya et al., 2013). Another study delved into the synthesis of novel phenylthiazole and quinazoline combination derivatives, demonstrating their potential in antibacterial applications (Badwaik et al., 2009).
Biological Activities
Various research efforts have been directed toward evaluating the biological and pharmacological activities of this compound and its derivatives. Investigations include assessing antimicrobial, antifungal, and cytotoxic activities. For instance, compounds derived from 1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone have been evaluated for their antimicrobial properties against a range of microorganisms, showing promising activities (Patel et al., 2010). Another study highlighted the synthesis and cytotoxic evaluation of quinazolinone-5-(4-chlorophenyl) 1, 3, 4-oxadiazole conjugates, revealing significant cytotoxic activity against cancer cell lines, thus indicating potential for cancer therapy (Hassanzadeh et al., 2019).
Medicinal Chemistry Applications
The search for novel anticancer agents has led to the development of derivatives like PVHD303, discovered through structure-activity relationship studies on quinazolin-4-yl-1-(4-methoxyphenyl)ethan-1-ols. PVHD303 showed potent antiproliferative activity and inhibited tumor growth in vivo, underscoring the therapeutic potential of such compounds in cancer treatment (Suzuki et al., 2020).
Properties
IUPAC Name |
1-(4-chlorophenyl)-2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClN3O2S/c1-30-19-12-6-16(7-13-19)14-26-23-20-4-2-3-5-21(20)27-24(28-23)31-15-22(29)17-8-10-18(25)11-9-17/h2-13H,14-15H2,1H3,(H,26,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEDRPRROQBMECT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)SCC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.